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Compound of Interest

Compound Name: 1,3-Dimethoxycyclohexane

Cat. No.: B1217644

Disclaimer: 1,3-Dimethoxycyclohexane is a specialty chemical with limited publicly available
safety and toxicological data. This guide has been compiled using information on structurally
similar compounds and general safety principles for aliphatic ethers. All quantitative data,
hazard classifications, and handling procedures should be treated as estimations and verified
through empirical testing or a supplier-provided Safety Data Sheet (SDS) before commencing
any laboratory work.

Introduction

1,3-Dimethoxycyclohexane (CAS No. 26996-03-8) is a cyclic ether with the molecular formula
CsH1602.[1][2] It exists as cis and trans isomers.[1][3] Due to its chemical structure, it is
expected to be used as a solvent or a chemical intermediate in specialized organic synthesis.
As with other aliphatic ethers, its primary hazards are likely to be flammability and the potential
for peroxide formation. This document provides a detailed overview of its presumed properties,
hazards, and recommended handling procedures for professionals in research and drug
development.

Physicochemical and Toxicological Properties

Direct experimental data for 1,3-Dimethoxycyclohexane is scarce. The following tables
summarize computed data and experimental data from a closely related isomer, 1,1-
Dimethoxycyclohexane, to provide an estimate of its properties.

Table 1: Physicochemical Data Summary
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Value (Estimated or from

Property Data Source
Isomer)
Molecular Formula CsH1602 PubChem[1][2]
Molecular Weight 144.21 g/mol PubChem[1][2]
Physical State Liquid (presumed) TCI SDS for 1,1-isomer[4]
Color Colorless to Yellow (presumed)  TCI SDS for 1,1-isomer[4]

. : 64 °C @ 30 mmHg (for 1,1- _
Boiling Point ) TCI SDS for 1,1-isomer[4]
isomer)

XLogP3-AA (LogP) 1.3 (Computed) PubChem[1][5]

Table 2: Toxicological Data Summary

Note: No specific toxicological data (e.g., LD50, LC50) for 1,3-Dimethoxycyclohexane was
found. The information below is based on general ether toxicity and should be treated with
extreme caution.
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Metric Value Remarks

Harmful if swallowed is a
Acute Oral Toxicity Data Not Available potential hazard for similar

compounds.[6]

Expected to cause skin
Acute Dermal Toxicity Data Not Available irritation with repeated

exposure.[7]

Vapors may cause drowsiness
and dizziness.[6] High

Acute Inhalation Toxicity Data Not Available concentrations can lead to
sedation and respiratory

paralysis.[8]

Presumed to be a skin irritant
Skin Corrosion/Irritation Data Not Available based on data for similar

chemicals.[7]

Presumed to be an eye irritant.

[7]

Eye Damage/Irritation Data Not Available

Hazard Identification and Classification

Based on the data for its isomer 1,1-Dimethoxycyclohexane, this compound is anticipated to be
classified as a flammable liquid.[4] A primary, unclassified hazard for ethers is the formation of
explosive peroxides upon exposure to air and light.[6][8]
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Hazards of 1,3-Dimethoxycyclohexane

Health Hazards (Presumed)

Drowsiness or Dizziness

Eye Irritation

Skin Irritation

1,3-Dimethoxycyclohexane

Physical Hazards

May form explosive peroxides
upon storage

»| H226: Flammable liquid
and vapour (Category 3)
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Handling Required

Wear Flame-Resistant
Lab Coat

l

Don Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

l

Wear Chemical Splash Goggles
(ANSI zZ87.1/ EN 166)

l

Work Inside a
Chemical Fume Hood

Proceed with Work
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Safety and Handling of 1,3-
Dimethoxycyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217644+#safety-and-handling-of-1-3-
dimethoxycyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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